Cas no 1806745-49-2 (3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1806745-49-2
• MF: C₈H₃F₅INO₃
• MW: 383.010812044144
• CID: 4838018
• Update Time: 2025-10-23

3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3F5INO3/c9-5(10)2-1-3(14)4(7(16)17)15-6(2)18-8(11,12)13/h1,5H,(H,16,17)
• InChI Key： ZAGJKKQDDNIJCL-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)N=C(C(C(F)F)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylic acid

3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylic acid, identified by the CAS registry number 1806745-49-2, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications in drug design, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a pyridine ring system substituted with several functional groups. At the 3-position, there is a difluoromethyl group, which introduces electron-withdrawing effects and enhances the molecule's stability. The 5-position bears an iodo group, which is known for its ability to participate in various nucleophilic substitution reactions and can serve as a leaving group in certain synthetic pathways. Additionally, the 2-position is substituted with a trifluoromethoxy group, a strong electron-withdrawing substituent that significantly influences the electronic properties of the pyridine ring. Finally, at the 6-position, there is a carboxylic acid group, which imparts acidic properties and can facilitate further functionalization through esterification or amidation reactions.

Recent studies have highlighted the importance of such substituted pyridine derivatives in medicinal chemistry. For instance, researchers have explored the potential of this compound as a building block for developing novel pharmaceutical agents targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The presence of multiple electron-withdrawing groups on the pyridine ring enhances its ability to act as a ligand in metalloenzyme inhibition assays, making it a promising candidate for drug discovery efforts.

In terms of synthesis, this compound can be prepared via a multi-step process involving advanced organic synthesis techniques such as Suzuki-Miyaura coupling, nucleophilic aromatic substitution, and oxidation reactions. The synthesis pathway typically begins with the preparation of an intermediate pyridine derivative, followed by successive substitutions to introduce the desired functional groups. The use of iodine as an intermediate substituent facilitates subsequent transformations due to its high reactivity in cross-coupling reactions.

The physical properties of this compound are also worth noting. It has a high melting point due to its rigid structure and strong intermolecular hydrogen bonding interactions arising from the carboxylic acid group. Its solubility in polar solvents is moderate, which makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, this compound has been studied for its biodegradability and potential impact on aquatic ecosystems. Research indicates that under aerobic conditions, it undergoes slow degradation due to its stable aromatic structure. However, further studies are required to fully understand its environmental fate and toxicity profile.

In conclusion, 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxylic acid represents a valuable addition to the arsenal of advanced organic molecules available for chemical research and development. Its unique combination of functional groups positions it as a versatile building block for designing novel compounds with diverse applications across multiple disciplines.